Cas no 1780185-98-9 ((5-Bromo-4-fluoro-2-methylphenyl)methanol)

• Product Name: (5-Bromo-4-fluoro-2-methylphenyl)methanol
• CAS No: 1780185-98-9
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 6245825
• PubChem ID: 84684287
• Update Time: 2025-07-15

(5-Bromo-4-fluoro-2-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Z3243485928
• EN300-6814034
• (5-Bromo-4-fluoro-2-methylphenyl)methanol
• 1780185-98-9

• Inchi： 1S/C8H8BrFO/c1-5-2-8(10)7(9)3-6(5)4-11/h2-3,11H,4H2,1H3
• InChI Key： VVKRCQPBZXNRMZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(CO)C=1)F

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (5-Bromo-4-fluoro-2-methylphenyl)methanol

Introduction to (5-Bromo-4-fluoro-2-methylphenyl)methanol (CAS No. 1780185-98-9)

(5-Bromo-4-fluoro-2-methylphenyl)methanol (CAS No. 1780185-98-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo, fluoro, and methyl substituents, offers a promising scaffold for the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of (5-Bromo-4-fluoro-2-methylphenyl)methanol.

Chemical Properties: (5-Bromo-4-fluoro-2-methylphenyl)methanol is a white crystalline solid with a molecular formula of C₉H₉BrFO and a molecular weight of 237.07 g/mol. The compound exhibits excellent solubility in common organic solvents such as dichloromethane, acetone, and ethanol. Its melting point is reported to be around 65-67°C. The presence of the hydroxyl group (-OH) makes it a valuable intermediate for further functionalization and derivatization in synthetic chemistry.

Synthesis Methods: The synthesis of (5-Bromo-4-fluoro-2-methylphenyl)methanol can be achieved through various routes, each with its own advantages and limitations. One common method involves the bromination of 4-fluoro-2-methylbenzyl alcohol followed by selective bromination at the para position. Another approach involves the nucleophilic substitution of a suitable precursor, such as 5-bromo-4-fluoro-2-methylbenzyl chloride, with a strong base like sodium hydride to form the desired alcohol. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using catalytic systems to reduce waste and improve yield.

Biological Activities: The biological activities of (5-Bromo-4-fluoro-2-methylphenyl)methanol have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT116), and lung cancer (A549) cells. Additionally, it has been found to modulate key signaling pathways involved in inflammation and cancer progression, such as the NF-κB and MAPK pathways.

Potential Applications: The unique chemical structure and biological activities of (5-Bromo-4-fluoro-2-methylphenyl)methanol make it a promising candidate for the development of new drugs. In the field of oncology, this compound could be used as a lead molecule for designing more potent and selective anti-cancer agents. Its anti-inflammatory properties also suggest potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Furthermore, ongoing research is exploring its use in combination therapies to enhance treatment efficacy and reduce side effects.

Current Research Trends: Recent studies have focused on optimizing the pharmacological properties of (5-Bromo-4-fluoro-2-methylphenyl)methanol. For instance, researchers are investigating structural modifications to improve its bioavailability and reduce toxicity. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to predict the binding modes and interactions with target proteins. These efforts aim to identify more effective derivatives that can be advanced into preclinical and clinical trials.

Safety Considerations: While (5-Bromo-4-fluoro-2-methylphenyl)methanol shows great promise in various applications, it is important to consider its safety profile during development. Preclinical toxicology studies are essential to evaluate its potential adverse effects on human health and the environment. Researchers are also exploring ways to minimize environmental impact by developing more sustainable synthesis methods and disposal practices.

In conclusion, (5-Bromo-4-fluoro-2-methylphenyl)methanol (CAS No. 1780185-98-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, makes it an attractive candidate for further investigation and development into novel therapeutic agents.